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Compound of Interest

1,3-Dimethoxy-2,2-
Compound Name: _
dimethylpropane

Cat. No.: B3049442

Disclaimer: This document provides a summary of available data regarding 1,3-dimethoxy-2,2-
dimethylpropane and related compounds. Notably, comprehensive safety and toxicological
data for 1,3-dimethoxy-2,2-dimethylpropane are not available in the public domain.
Therefore, this compound should be handled with extreme caution, treating it as a substance
with unknown potential hazards. The information provided for related compounds is for
contextual purposes only and should not be directly extrapolated to 1,3-dimethoxy-2,2-
dimethylpropane. All laboratory work should be conducted by trained professionals in a well-
ventilated area, adhering to the highest standards of safety and utilizing appropriate personal
protective equipment.

Introduction

1,3-dimethoxy-2,2-dimethylpropane is a chemical compound with the molecular formula
C7H1602.[1] Due to the limited availability of specific safety and handling information, this
guide also presents data on structurally similar compounds to provide a broader understanding
of the potential hazards associated with this class of chemicals. Researchers, scientists, and
drug development professionals must exercise significant caution and implement robust safety
protocols when handling this and any other chemical with incomplete toxicological data.

Physicochemical Properties of 1,3-dimethoxy-2,2-
dimethylpropane
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The known physical and chemical properties of 1,3-dimethoxy-2,2-dimethylpropane are
summarized below. This information is crucial for understanding its behavior under various
laboratory conditions.

Property Value

Molecular Formula C7H1602
Molecular Weight 132.20 g/mol
IUPAC Name 1,3-dimethoxy-2,2-dimethylpropane
CAS Number 20637-32-5
Computed XLogP3-AA 1.1

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 2

Rotatable Bond Count 4

Exact Mass 132.115029749 Da
Monoisotopic Mass 132.115029749 Da
Topological Polar Surface Area 18.5 A2

Heavy Atom Count 9

Complexity 61.3

Source: PubChem CID 542279[1]

Hazard Identification and Classification

There is currently no GHS classification available for 1,3-dimethoxy-2,2-dimethylpropane. In
the absence of specific data, it is prudent to handle this compound as potentially hazardous.
The safety data for related compounds are presented for informational purposes.

It is critical to understand that the hazards of the following compounds are not a direct
representation of the hazards of 1,3-dimethoxy-2,2-dimethylpropane.

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.benchchem.com/product/b3049442?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dimethoxy-2_2-dimethylpropane
https://www.benchchem.com/product/b3049442?utm_src=pdf-body
https://www.benchchem.com/product/b3049442?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3049442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Comparative Hazard Information of Structurally Related

Compounds
Compound GHS Hazard Statements Signal Word
Causes skin irritation, Causes
1,3-Dibromo-2,2- ) o )
serious eye irritation, May Warning[2]

dimethoxypropane

cause respiratory irritation.[2]

1,3-Dimethoxypropane

Flammable liquid and vapour,
Causes skin irritation, Causes
serious eye irritation, May

cause respiratory irritation.[3]

[4]

Warning/Danger[3][4]

2,2-Dimethoxypropane

Highly flammable liquid and
vapor, Causes serious eye
irritation.

Danger

Exposure Controls and Personal Protection

Given the unknown toxicological profile of 1,3-dimethoxy-2,2-dimethylpropane, stringent

exposure controls and the use of comprehensive personal protective equipment (PPE) are

mandatory.
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Control Measure

Recommendation

Engineering Controls

Work should be conducted in a certified
chemical fume hood to minimize inhalation
exposure.[5] Ensure that eyewash stations and

safety showers are readily accessible.[2][6]

Eye/Face Protection

Chemical safety goggles or a face shield that
complies with OSHA's eye and face protection
regulations in 29 CFR 1910.133 or European
Standard EN166 should be worn.[6]

Skin Protection

Wear appropriate protective gloves and a lab
coat. For related compounds, impervious gloves
are recommended.[7] Regularly inspect gloves

for any signs of degradation or breakthrough.

Respiratory Protection

If working outside of a fume hood or if there is a
risk of aerosol generation, a NIOSH-approved
respirator with an appropriate cartridge should

be used.

Hygiene Measures

Wash hands thoroughly after handling.[6] Do not

eat, drink, or smoke in laboratory areas.

Handling and Storage

Proper handling and storage procedures are essential to maintain the integrity of the

compound and ensure the safety of laboratory personnel.
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Aspect

Guideline

Safe Handling

Avoid contact with skin and eyes.[3] Prevent the
formation of dust and aerosols.[3] Use non-
sparking tools and take precautionary measures
against static discharge, especially considering
the flammability of related compounds.[3][6]

Storage

Store in a tightly closed container in a dry, cool,
and well-ventilated area.[3] Keep away from
heat, sparks, and open flames.[6] Store away
from incompatible materials such as strong

oxidizing agents.[2]

First-Aid Measures

In the event of exposure, immediate and appropriate first-aid measures should be taken.

© 2025 BenchChem. All rights reserved.

5/11 Tech Support


https://www.chemicalbook.com/msds/1-3-dimethoxypropane.pdf
https://www.chemicalbook.com/msds/1-3-dimethoxypropane.pdf
https://www.chemicalbook.com/msds/1-3-dimethoxypropane.pdf
https://www.fishersci.com/store/msds?partNumber=AC115635000&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-3-dimethoxypropane.pdf
https://www.fishersci.com/store/msds?partNumber=AC115635000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC355090050&productDescription=1%2C3-DIBROMO-2%2C2-DIMETHOXYP+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3049442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Exposure Route

First-Aid Procedure

Inhalation

Move the victim to fresh air and keep them at
rest in a position comfortable for breathing. If not
breathing, give artificial respiration. Seek

medical attention if symptoms occur.[2]

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes while
removing contaminated clothing. If skin irritation

persists, seek medical attention.[2]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[2]

Ingestion

Do NOT induce vomiting. Clean mouth with
water and drink plenty of water afterwards.
Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[2]

Fire-Fighting and Accidental Release Measures
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Scenario Procedure

For related flammable compounds, dry
chemical, carbon dioxide, or alcohol-resistant
Fire Fighting foam are recommended extinguishing media.[3]
Firefighters should wear self-contained
breathing apparatus (SCBA) and full protective

gear.[2][6]

Evacuate the area and ensure adequate
ventilation. Remove all sources of ignition.[3]
Wear appropriate personal protective

Accidental Release equipment. For liquid spills of related
compounds, absorb with an inert material (e.g.,
sand, silica gel) and place in a suitable

container for disposal.[6]

Toxicological Information

No toxicological data is available for 1,3-dimethoxy-2,2-dimethylpropane. Based on the data
for related compounds, potential effects could include irritation to the skin, eyes, and respiratory
system.

Disposal Considerations

Dispose of 1,3-dimethoxy-2,2-dimethylpropane and any contaminated materials in
accordance with all applicable federal, state, and local environmental regulations. It is
recommended to use a licensed professional waste disposal service.

Experimental Protocols and Workflows

As no specific experimental protocols involving the safety of 1,3-dimethoxy-2,2-
dimethylpropane are available, the following diagrams illustrate general laboratory safety
workflows that should be adapted and followed.
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General Chemical Handling Workflow

Preparation

Conduct Risk Assessment
(Review available data, assume unknown hazards)

Identify Required PPE
(Gloves, Goggles, Lab Coat, etc.)

Prepare Engineering Controls
(Fume Hood, Ventilation)

Handling

Don Appropriate PPE

Handle Chemical in
Designated Area (Fume Hood)

Minimize Quantities Used

Store Properly When Not in Use

Post-Handling

Decontaminate Work Area

Y

Dispose of Waste
(According to regulations)

Y

Remove and Dispose of/Clean PPE

Y

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General workflow for handling chemicals with unknown hazards.
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Accidental Spill Response Protocol

Evacuate Immediate Area
& Alert Others

:

Don Appropriate PPE
(if safe to do so)

:

Assess Spill Size & Hazard

<t spi >

No Yes

Large Spill or
Unknown Hazard

;

Contact Emergency Personnel
(EHS/Safety Officer)

v

Contain & Clean Up Spill
(using appropriate absorbent)

'

Dispose of Contaminated
Materials as Hazardous Waste

'

Report Incident to Supervisor

Click to download full resolution via product page

Caption: Decision-making process for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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